Cyclobutanecarboxylic acid ethylamide

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: N-ethylcyclobutanecarboxamide
• InChI: InChI=1S/C7H13NO/c1-2-8-7(9)6-4-3-5-6/h6H,2-5H2,1H3,(H,8,9)
• InChI Key: AXDLTLIKVSAPPJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCC1

Description

Cyclobutanecarboxylic acid ethylamide is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Cyclobutanecarbonyl chloride (4.0 mL, 35 mmol) was added slowly to an ice-cooled solution of ethylamine [20 mL, 2M solution in tetrahydrofuran (THF)] and triethylamine (4.85 mL, 35 mmol) in anhydrous methylene chloride (25 mL) at 0-5° C. under nitrogen. After stirring for 20 min the mixture was warmed to 20-25° C. and stirred for an additional 5-7 h. The reaction was quenched by pouring the mixture into 5-10% aqueous sodium bicarbonate. The organic layer was separated, washed with brine, dried over sodium sulfate, and the solvent was evaporated to give cyclobutanecarboxylic acid ethylamide as a pale yellow liquid, which solidified upon standing at RT.

Synthesis routes and methods II

Procedure details